Cas no 1147706-81-7 (4-(2-Methyl-2,7-diazaspiro[3.5]non-7-YL)-benzenamine)
1147706-81-7 structure
Product Name:4-(2-Methyl-2,7-diazaspiro[3.5]non-7-YL)-benzenamine
CAS No:1147706-81-7
MF:C14H21N3
MW:231.336642980576
CID:832032
Update Time:2023-08-03
4-(2-Methyl-2,7-diazaspiro[3.5]non-7-YL)-benzenamine Chemical and Physical Properties
Names and Identifiers
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- BenzenaMine, 4-(2-Methyl-2,7-diazaspiro[3.5]non-7-yl)-
- 4-(2-METHYL-2,7-DIAZASPIRO[3.5]NON-7-YL)-BENZENAMINE
- 4-(2-methyl-2,7-diazaspiro[3.5]nonan-7-yl)aniline
- Benzenamine,4-(2-methyl-2,7-diazaspiro[3.5]non-7-yl)-
- 4-(2-Methyl-2,7-diazaspiro[3.5]non-7-YL)-benzenamine
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- Inchi: 1S/C14H21N3/c1-16-10-14(11-16)6-8-17(9-7-14)13-4-2-12(15)3-5-13/h2-5H,6-11,15H2,1H3
- InChI Key: IBCZPTAGYUMVFX-UHFFFAOYSA-N
- SMILES: N1(C)CC2(CCN(C3C=CC(=CC=3)N)CC2)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 255
- Topological Polar Surface Area: 32.5
4-(2-Methyl-2,7-diazaspiro[3.5]non-7-YL)-benzenamine Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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